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Compound of Interest

Compound Name: 2-Amino-3-Hydroxypyridine

Cat. No.: B021099

Technical Guide: 2-Amino-3-Hydroxypyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Amino-3-Hydroxypyridine, a pivotal
chemical intermediate. This document collates essential physicochemical data, outlines

detailed experimental protocols for its derivatization, and discusses its synthesis and
applications, particularly within the pharmaceutical and chemical industries.

Core Chemical Identifiers and Properties

2-Amino-3-Hydroxypyridine is a substituted pyridine with the chemical formula CsHeN2O. It is
recognized for its role as a versatile building block in organic synthesis.

Property Value

CAS Number 16867-03-1

Molecular Weight 110.11 g/mol

Synonyms 2-Amino-3-pyridinol, 3-Hydroxy-2-aminopyridine
Appearance White to off-white crystalline solid

Melting Point 172-174 °C
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Synthesis of 2-Amino-3-Hydroxypyridine

A patented method describes the synthesis of 2-Amino-3-Hydroxypyridine from furfural,
which is a cost-effective starting material.[1] This process offers a significant yield advantage
over previous methods.[1] The synthesis involves a multi-step process that is initiated by the
ring-opening of furfural.[1]

. . Purity of Final .
Starting Material Key Steps Yield
Product

1. Ring-opening
reaction of furfural
with chlorine or
bromine. 2. Reaction
with an ammonium
sulfamate solution to
Furfural form 2-amino-3- >99% >70%
hydroxypyridine
sulfonate. 3.
Hydrolysis under
alkaline conditions. 4.
Refining with
dimethylformamide

and methanol.

Experimental Protocols
Synthesis of Schiff Bases from 2-Amino-3-
Hydroxypyridine

This protocol details the synthesis of Schiff bases, which are valuable intermediates in the
development of more complex molecules and coordination complexes.

Materials:

¢ 2-Amino-3-Hydroxypyridine
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e Diketone (e.g., acetylacetone)
e Methanol

e Argon gas

e n-hexane

o Water

« Ethanol

Procedure:

Dissolve 0.01 mol of 2-Amino-3-Hydroxypyridine in 75 mL of methanol in a reaction flask.
 In a separate beaker, dissolve 0.01 mol of the selected diketone in 25 mL of methanol.

e Add the diketone solution to the 2-Amino-3-Hydroxypyridine solution.

o Reflux the mixture on a water bath for 4—-6 hours under an argon atmosphere.

» Reduce the volume of the solution to approximately 50 mL by evaporation.

» Allow the flask to cool to ambient temperature for 4 hours to facilitate crystallization.

o Collect the resulting white-yellow crystalline Schiff-base ligand by filtration.

o Wash the collected crystals twice with 20 mL portions of n-hexane and then twice with 20 mL
portions of water.

e Dry the purified Schiff base.
» For further purification, recrystallize the final product from ethanol.

Applications

2-Amino-3-Hydroxypyridine is a versatile intermediate with a range of applications:
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e Pharmaceutical Intermediate: It is a crucial starting material for the synthesis of various
pharmaceutical compounds, including anti-inflammatory drugs, analgesics, and antibacterial
agents.[1][2] It has also been used in the preparation of DNA-PK inhibitors.[3]

o Hair Dyes: It serves as a primary component in oxidative hair dye formulations.[1]

o Veterinary Medicine: The compound is used in the synthesis of the veterinary drug
azamethiphos.[1]

o Chemical Synthesis: It is utilized in the preparation of 2-(BOC-amino)-3-hydroxypyridine, a
protected form used in further synthetic steps.[1]

Visualized Workflow: Synthesis of 2-Amino-3-
Hydroxypyridine

The following diagram illustrates the key stages in the synthesis of high-purity 2-Amino-3-
Hydroxypyridine from furfural as described in the patent literature.[1]
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Caption: Synthesis and refining workflow for 2-Amino-3-Hydroxypyridine.
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Note: No specific signaling pathways involving 2-Amino-3-Hydroxypyridine were identified in
the reviewed literature. The provided diagram illustrates a key synthetic workflow for the
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Amino-3-Hydroxypyridine CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021099#2-amino-3-hydroxypyridine-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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